Cas no 1197639-95-4 (N-(1-cyano-1-cyclopropylethyl)-2-{[4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-{[4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide
• CAS No: 1197639-95-4
• MF: C₁₆H₁₉N₇O
• MW: 325.368361711502
• CID: 6584836
• PubChem ID: 45813743
• Update Time: 2025-06-27

N-(1-cyano-1-cyclopropylethyl)-2-{[4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26687667
• Z368756242
• AKOS034247716
• 1197639-95-4
• N-(1-cyano-1-cyclopropylethyl)-2-[4-methyl-3-(tetrazol-1-yl)anilino]acetamide
• N-(1-cyano-1-cyclopropylethyl)-2-{[4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide

• Inchi： 1S/C16H19N7O/c1-11-3-6-13(7-14(11)23-10-19-21-22-23)18-8-15(24)20-16(2,9-17)12-4-5-12/h3,6-7,10,12,18H,4-5,8H2,1-2H3,(H,20,24)
• InChI Key： YNKGKZKLSNTLDJ-UHFFFAOYSA-N
• SMILES： O=C(CNC1C=CC(C)=C(C=1)N1C=NN=N1)NC(C#N)(C)C1CC1

Computed Properties

• Exact Mass: 325.16510826g/mol
• Monoisotopic Mass: 325.16510826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 109Ų

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-{[4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide

Introduction to N-(1-cyano-1-cyclopropylethyl)-2-{[4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide and Its Significance in Modern Chemical Biology

N-(1-cyano-1-cyclopropylethyl-2-{[4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide) is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of chemical biology. This compound, identified by its CAS number 1197639-95-4, represents a convergence of advanced synthetic chemistry and pharmacological innovation. The intricate arrangement of functional groups within its molecular framework positions it as a promising candidate for various biomedical applications, particularly in the development of novel therapeutic agents.

The molecular backbone of N-(1-cyano-1-cyclopropylethyl)-2-{[4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide incorporates several key structural elements that contribute to its unique chemical properties. The 1-cyano-1-cyclopropylethyl moiety introduces a high degree of steric hindrance, which can influence both the compound's solubility and its interaction with biological targets. Meanwhile, the presence of the 4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)phenyl group adds a layer of electronic complexity, potentially enhancing its binding affinity to specific enzymes or receptors.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. N-(1-cyano-1-cyclopropylethyl-2-{[4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide) has emerged as a compound of interest due to its potential to interact with key cellular machinery. Studies have begun to explore its effects on enzymes and receptors involved in inflammatory responses, neurodegenerative disorders, and even certain types of cancer. The tetrazole ring within the phenyl group is particularly noteworthy, as it is known for its ability to enhance binding interactions through hydrogen bonding and other non-covalent forces.

The synthesis of N-(1-cyano-1-cyclopropylethyl-2-{[4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide) represents a testament to the advancements in synthetic organic chemistry. The multi-step process involves strategic functional group transformations and precise regioselective reactions. Each step must be meticulously controlled to ensure high yield and purity. The use of advanced catalytic systems and transition metal complexes has enabled chemists to achieve unprecedented levels of selectivity and efficiency in these synthetic routes.

The pharmacological profile of this compound is still under active investigation. Preliminary studies suggest that it may exhibit inhibitory activity against certain kinases and other enzymes implicated in disease progression. The combination of the cyano group and the tetrazole moiety appears to synergize effectively in modulating enzyme activity. Additionally, the phenethylamine core provides a scaffold that can be further modified to optimize pharmacokinetic properties such as bioavailability and metabolic stability.

In the context of drug discovery pipelines, compounds like N-(1-cyano-1-cyclopropylethyl-2-{[4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide) serve as valuable tools for understanding complex biological pathways. By studying their interactions with target proteins and their subsequent effects on cellular function, researchers can gain insights into disease mechanisms and identify new therapeutic strategies. The growing body of evidence supporting the use of such molecules in preclinical studies underscores their potential as lead compounds for future drug development.

The computational modeling of N-(1-cyano-1-cyclopropylethyl-2-{[4-methyl-3-(1H-1,2,3,4-tetrazol-1-y]phenyl]amino}acetamide has also played a crucial role in advancing our understanding of its behavior. Molecular dynamics simulations and quantum mechanical calculations have allowed researchers to predict how this compound might bind to biological targets at an atomic level. These predictions are invaluable for guiding experimental efforts and optimizing lead structures before they enter more costly phases of drug development.

The future prospects for N-(1-cyano-l-cyclopropylethyl-2-{[4-methyl-S-(lH-l , 2 , 3 , 4 -tetrazol - l - y l ) phen y l strong > ] amino } acet amide ) are bright given its unique structural features and promising pharmacological properties. Ongoing research aims to further refine its chemical structure to enhance its therapeutic index while minimizing potential side effects. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory discoveries into tangible medical benefits.

In conclusion,N-(l - cyano-l - cyclopropyleth yl ) - 2 - {[ 4 - m eth y l - 3 - ( l H - l , 2 , 3 , 4 - tet ra z ol-l - yl ) phen y l ] amino } acet am ide ( CAS no .119763995 44 ) stands out as an impressive example o f how intricate molecular design can lead t o significant advances i n chemical biology . Its potential applications i n medicine make it a compound worth monitoring closely as research progresses . With continued investigation , this molecule may yet contribute t o the development o f novel therapeutics that address some o f today ' s most pressing health challenges . p >